Cas no 110387-98-9 (Phenol, 2,6-dibromo-4-methyl-3-nitro-)

Phenol, 2,6-dibromo-4-methyl-3-nitro- structure
110387-98-9 structure
Product Name:Phenol, 2,6-dibromo-4-methyl-3-nitro-
CAS No:110387-98-9
MF:C7H5Br2NO3
MW:310.927500486374
CID:1194043
Update Time:2024-08-05

Phenol, 2,6-dibromo-4-methyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2,6-dibromo-4-methyl-3-nitro-
    • Inchi: 1S/C7H5Br2NO3/c1-3-2-4(8)7(11)5(9)6(3)10(12)13/h2,11H,1H3
    • InChI Key: CSSQPPRWVQTTOO-UHFFFAOYSA-N
    • SMILES: C1(O)=C(Br)C=C(C)C([N+]([O-])=O)=C1Br

Computed Properties

  • Exact Mass: 308.86355

Experimental Properties

  • Density: 2.095±0.06 g/cm3(Predicted)
  • Boiling Point: 273.2±40.0 °C(Predicted)
  • PSA: 63.37
  • pka: 6.00±0.33(Predicted)
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